![molecular formula C10H18F2N2O2 B2931609 tert-Butyl N-[(3S)-4,4-difluoropiperidin-3-yl]carbamate CAS No. 2089321-16-2](/img/structure/B2931609.png)
tert-Butyl N-[(3S)-4,4-difluoropiperidin-3-yl]carbamate
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Description
“tert-Butyl N-[(3S)-4,4-difluoropiperidin-3-yl]carbamate” is a chemical compound with the molecular formula C10H18F2N2O2 . It is a building block used in the field of organic synthesis .
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C10H18F2N2O2 . It contains a piperidine ring, which is a six-membered ring with one nitrogen atom, and two fluorine atoms attached to the same carbon atom .Physical And Chemical Properties Analysis
This compound has a molecular weight of 236.26 .Scientific Research Applications
Isomorphous Crystal Structures and Hydrogen Bonds
tert-Butyl N-[(3S)-4,4-difluoropiperidin-3-yl]carbamate contributes to the understanding of isomorphous crystal structures and the significance of hydrogen and halogen bonds in organic compounds. The study of chlorodiacetylene and iododiacetylene derivatives, including compounds related to tert-butyl carbamate, reveals the role of these bonds in the crystal packing of molecules, offering insights into the structural behavior of similar organic compounds (Baillargeon et al., 2017).
Photocatalyzed Amination and Cascade Pathways
Research on photocatalyzed amination using tert-butyl carbamate derivatives as amidyl-radical precursors highlights a novel cascade pathway for synthesizing 3-aminochromones. This advancement demonstrates the versatility of tert-butyl carbamate in facilitating photocatalyzed reactions under mild conditions, broadening the scope of applications in organic synthesis (Wang et al., 2022).
Hydrogen Bond Analysis in Carbamate Derivatives
The structural analysis of carbamate derivatives, including tert-butyl carbamate, shows the complexity and variety of hydrogen bond interactions. These studies contribute to our understanding of molecular environments and the assembly of molecules into three-dimensional architectures, which is crucial for the development of new materials and drugs (Das et al., 2016).
properties
IUPAC Name |
tert-butyl N-[(3S)-4,4-difluoropiperidin-3-yl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18F2N2O2/c1-9(2,3)16-8(15)14-7-6-13-5-4-10(7,11)12/h7,13H,4-6H2,1-3H3,(H,14,15)/t7-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQJOHBZTOIMHCM-ZETCQYMHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1CNCCC1(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N[C@H]1CNCCC1(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18F2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-Butyl N-[(3S)-4,4-difluoropiperidin-3-yl]carbamate |
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